1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine

• IUPAC Name: [4-[(2-fluorophenyl)methoxy]phenyl]-(4-methylpiperazin-1-yl)methanethione
• InChI: InChI=1S/C19H21FN2OS/c1-21-10-12-22(13-11-21)19(24)15-6-8-17(9-7-15)23-14-16-4-2-3-5-18(16)20/h2-9H,10-14H2,1H3
• InChI Key: OOJNAMGTUVCWCI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)C2=CC=C(C=C2)OCC3=CC=CC=C3F
• Molecular Formula: C19H21FN2OS
• Molecular Weight: 344.4 g/mol

Description

1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been the subject of scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine exhibits biochemical and physiological effects that are beneficial in the treatment of cancer and inflammation. The compound has been found to inhibit the growth and proliferation of cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine in lab experiments is its high potency and selectivity towards cancer cells and inflammatory pathways. However, the compound has limitations in terms of its solubility and stability, which can affect its efficacy in certain experimental settings.

Future Directions

There are several future directions for research on 1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine. These include further studies on its mechanism of action, optimization of the synthesis method, and development of more stable and soluble analogs. Additionally, the compound can be studied for its potential in treating other diseases such as neurodegenerative disorders and infectious diseases.
Conclusion:
1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine is a promising therapeutic agent that has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. Further research is needed to fully understand the potential of this compound in treating various diseases.

Synthesis Methods

The synthesis of 1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine involves the reaction of 1-(4-hydroxyphenyl)piperazine with 2-fluorobenzyl isothiocyanate in the presence of a base. The reaction mixture is then heated to form the desired compound. The synthesis method has been optimized to obtain a high yield of the compound.

Scientific Research Applications

1-({4-[(2-fluorobenzyl)oxy]phenyl}carbonothioyl)-4-methylpiperazine has been studied for its potential as a therapeutic agent in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. The compound has been tested in vitro and in vivo for its efficacy in treating cancer and inflammation.